Cas no 65346-04-5 (5-cyano-2-Pyridinecarboxamide)

• Product Name: 5-cyano-2-Pyridinecarboxamide
• CAS No: 65346-04-5
• MF: C₇H₅N₃O
• MW: 147.134100675583
• MDL: MFCD16038714
• CID: 501542
• PubChem ID: 11275086
• Update Time: 2025-11-02

5-cyano-2-Pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyano-2-Pyridinecarboxamide
• LogP
• 2-Pyridinecarboxamide,5-cyano
• 2-Pyridinecarboxamide,5-cyano-
• FT-0712473
• KWIPIEOKQCFDRY-UHFFFAOYSA-N
• 5-Cyanopicolinamide
• 65346-04-5
• SCHEMBL2468199
• SB54440
• EN300-72384
• AKOS013037459
• Z1147474196
• 2-Pyridinecarboxamide, 5-cyano-
• 5-cyanopyridine-2-carboxamide
• G21349
• 2-Pyridinecarboxamide,5-cyano-(9CI)
• DB-024451

• MDL： MFCD16038714
• Inchi： 1S/C7H5N3O/c8-3-5-1-2-6(7(9)11)10-4-5/h1-2,4H,(H2,9,11)
• InChI Key： KWIPIEOKQCFDRY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CN=1)N

Computed Properties

• Exact Mass: 147.04335
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 379°C at 760 mmHg
• Flash Point: 183°C
• Refractive Index: 1.596
• PSA: 79.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-cyano-2-Pyridinecarboxamide

5-Cyano-2-Pyridinecarboxamide (CAS No. 65346-04-5): A Versatile Chemical Intermediate for Modern Applications

5-Cyano-2-Pyridinecarboxamide (CAS No. 65346-04-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative serves as a crucial building block in synthetic chemistry, particularly for developing novel heterocyclic compounds. With its unique molecular structure featuring both cyano and carboxamide functional groups, this compound offers remarkable versatility in organic synthesis.

The growing interest in 5-Cyano-2-Pyridinecarboxamide reflects current trends in medicinal chemistry, where researchers are actively exploring nitrogen-containing heterocycles for drug discovery. Many users searching for this compound often inquire about its synthetic applications, solubility properties, and potential as a pharmaceutical intermediate. These search patterns align with the increasing demand for specialized chemical building blocks in the development of targeted therapies.

From a chemical perspective, 65346-04-5 demonstrates interesting properties that make it valuable for various applications. The compound's molecular weight of 147.13 g/mol and its balanced lipophilicity profile contribute to its utility in designing bioactive molecules. Recent studies have highlighted its potential in creating kinase inhibitors, a hot topic in cancer research, answering frequent user queries about its biological activity.

The synthesis of 5-Cyano-2-Pyridinecarboxamide typically involves pyridine ring modification strategies, with researchers constantly optimizing routes to improve yield and purity - common concerns among chemical purchasers. Advanced spectroscopic characterization methods, including NMR and HPLC analysis, ensure the compound meets stringent quality standards required for research-grade chemicals.

In material science applications, this pyridine-based compound shows promise for developing functional materials, addressing growing user interest in specialty chemicals for advanced technologies. Its thermal stability and crystallinity properties make it suitable for creating novel coordination complexes, a trending area in materials research.

The global market for 5-Cyano-2-Pyridinecarboxamide reflects increasing demand from pharmaceutical manufacturers and research institutions. Quality-conscious buyers frequently search for information about supplier reliability, batch consistency, and technical specifications, emphasizing the need for detailed product information in this competitive market segment.

Storage and handling of 65346-04-5 require standard laboratory precautions, with users often seeking guidance on proper storage conditions and shelf life. The compound's stability under various conditions is a common subject of technical inquiries, particularly from quality control professionals in the fine chemical industry.

Recent innovations in green chemistry approaches to synthesizing pyridine derivatives like 5-Cyano-2-Pyridinecarboxamide have generated significant interest. Environmentally conscious researchers are increasingly searching for information about sustainable production methods and eco-friendly alternatives in chemical synthesis.

Analytical challenges associated with 5-Cyano-2-Pyridinecarboxamide often prompt user questions about purity analysis techniques and impurity profiling. Advanced chromatographic methods have been developed to address these concerns, ensuring the compound meets the rigorous standards required for high-value applications.

The intellectual property landscape surrounding 65346-04-5 reflects its commercial importance, with numerous patents referencing its use in various proprietary formulations. This legal dimension frequently appears in user searches, particularly from professionals involved in product development and patent research.

As research continues to uncover new applications for 5-Cyano-2-Pyridinecarboxamide, its role in cutting-edge science remains dynamic. The compound's adaptability to various chemical transformations ensures its ongoing relevance in multiple scientific disciplines, from medicinal chemistry to materials engineering.

Future developments in pyridine chemistry are expected to further expand the utility of 65346-04-5, particularly in emerging fields like bioconjugation chemistry and molecular electronics. These forward-looking applications address growing user interest in next-generation chemical technologies and innovative material solutions.